![molecular formula C13H7F3O2 B6399812 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% CAS No. 1261959-69-6](/img/structure/B6399812.png)
2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95%
Overview
Description
2-(3,4-Difluorophenyl)-6-fluorobenzoic acid (2-3,4-DFPFBA) is a synthetic compound that has been used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, and is used in laboratory experiments for its advantages and limitations.
Scientific Research Applications
2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate for enzymes, such as cytochrome P450s, and as an inhibitor of enzymes, such as cyclooxygenase-2. It has also been used to study the effects of polychlorinated biphenyls on the expression of genes involved in metabolism, and to study the effects of drugs on the central nervous system.
Mechanism of Action
2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% is thought to act as an inhibitor of enzymes, such as cytochrome P450s and cyclooxygenase-2, by binding to the active site of the enzyme and preventing the substrate from binding. It is also thought to act as a substrate for enzymes, such as cytochrome P450s, by binding to the active site of the enzyme and allowing the enzyme to catalyze the reaction.
Biochemical and Physiological Effects
2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that it can affect the expression of genes involved in metabolism, and can inhibit the activity of enzymes such as cytochrome P450s and cyclooxygenase-2. In vivo studies have shown that it can affect the expression of genes involved in metabolism, and can affect the activity of the central nervous system.
Advantages and Limitations for Lab Experiments
2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Another advantage is that it has a wide range of biochemical and physiological effects, making it useful for a variety of research applications. One limitation is that it can be difficult to synthesize in large quantities, and it can be susceptible to oxidation during the synthesis process.
Future Directions
The use of 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% in scientific research is still in its early stages, and there are many potential future directions for research. One potential direction is to further explore the biochemical and physiological effects of 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95%. Another potential direction is to explore the effects of 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% on the central nervous system, as well as its potential use in drug development. Additionally, future research could focus on improving the synthesis process to make it easier to synthesize in large quantities. Finally, further research could explore the potential applications of 2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% in the medical field, such as its use as a drug or therapeutic agent.
Synthesis Methods
2-(3,4-Difluorophenyl)-6-fluorobenzoic acid, 95% is synthesized through a multi-step process. The first step is the condensation of 3,4-difluorobenzaldehyde and 4-fluorobenzoic acid in the presence of a base, such as sodium carbonate, to form the intermediate compound. The intermediate compound is then reacted with an acid, such as hydrochloric acid, to form the final product. The condensation reaction is usually done in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reactants.
properties
IUPAC Name |
2-(3,4-difluorophenyl)-6-fluorobenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F3O2/c14-9-5-4-7(6-11(9)16)8-2-1-3-10(15)12(8)13(17)18/h1-6H,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQGDJPYBBYBUIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689613 | |
Record name | 3,3',4'-Trifluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261959-69-6 | |
Record name | [1,1′-Biphenyl]-2-carboxylic acid, 3,3′,4′-trifluoro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261959-69-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,3',4'-Trifluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60689613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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